Cas no 2680708-14-7 (tert-butyl N-(5-bromo-2-nitro-4-sulfamoylphenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-nitro-4-sulfamoylphenyl)carbamate
• CAS No: 2680708-14-7
• MF: C₁₁H₁₄BrN₃O₆S
• MW: 396.214360713959
• CID: 5624715
• PubChem ID: 165932757
• Update Time: 2025-05-22

tert-butyl N-(5-bromo-2-nitro-4-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303002
• 2680708-14-7
• tert-butyl N-(5-bromo-2-nitro-4-sulfamoylphenyl)carbamate

• Inchi： 1S/C11H14BrN3O6S/c1-11(2,3)21-10(16)14-7-4-6(12)9(22(13,19)20)5-8(7)15(17)18/h4-5H,1-3H3,(H,14,16)(H2,13,19,20)
• InChI Key： FBBCGHSFHGYRQV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1S(N)(=O)=O)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 394.97867g/mol
• Monoisotopic Mass: 394.97867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 153Ų

Additional information on tert-butyl N-(5-bromo-2-nitro-4-sulfamoylphenyl)carbamate

Research Brief on tert-Butyl N-(5-Bromo-2-Nitro-4-Sulfamoylphenyl)carbamate (CAS: 2680708-14-7)

The compound tert-butyl N-(5-bromo-2-nitro-4-sulfamoylphenyl)carbamate (CAS: 2680708-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features—including a bromo-nitro-sulfamoylphenyl core and a tert-butyl carbamate group—has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as an intermediate in drug development, particularly in the design of enzyme inhibitors and antimicrobial agents.

One of the key areas of investigation involves the compound's role as a precursor in the synthesis of sulfonamide-based drugs. Sulfonamides are well-known for their broad-spectrum antibacterial and antifungal properties, and the incorporation of the nitro and bromo substituents in this molecule enhances its reactivity and selectivity. Researchers have optimized synthetic routes to produce tert-butyl N-(5-bromo-2-nitro-4-sulfamoylphenyl)carbamate with high yield and purity, paving the way for its use in more complex pharmaceutical formulations.

In addition to its synthetic utility, recent in vitro studies have explored the biological activity of this compound. Preliminary results indicate that it exhibits moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings suggest its potential as a scaffold for developing novel antimicrobial agents, especially in the face of rising antibiotic resistance. Further mechanistic studies are underway to elucidate its mode of action and optimize its efficacy.

Another promising avenue of research involves the compound's application in targeted drug delivery systems. Its structural motifs, such as the sulfamoyl and nitro groups, make it a suitable candidate for conjugation with nanoparticles or other carriers. Recent experiments have demonstrated its ability to enhance the solubility and bioavailability of poorly water-soluble drugs, highlighting its versatility in pharmaceutical formulations. Researchers are also investigating its potential as a probe for imaging and diagnostics, leveraging its unique chemical properties.

Despite these advancements, challenges remain in the large-scale production and clinical translation of tert-butyl N-(5-bromo-2-nitro-4-sulfamoylphenyl)carbamate. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. However, the compound's multifaceted applications and the growing body of research supporting its utility underscore its importance in the field. Future studies are expected to focus on structure-activity relationships (SAR) and the development of derivatives with improved pharmacological properties.

In conclusion, tert-butyl N-(5-bromo-2-nitro-4-sulfamoylphenyl)carbamate (CAS: 2680708-14-7) represents a valuable tool in chemical biology and drug discovery. Its synthetic accessibility, biological activity, and potential for diverse applications make it a compound of significant interest. As research progresses, this molecule may play a pivotal role in addressing unmet medical needs, particularly in the realms of infectious diseases and targeted therapies. Continued exploration of its properties and applications will undoubtedly yield further insights and opportunities for innovation in the pharmaceutical industry.